Cas no 6959-81-5 (5-Pyrimidinamine,4-chloro-6-hydrazinyl-N-methyl-)
6959-81-5 structure
Product Name:5-Pyrimidinamine,4-chloro-6-hydrazinyl-N-methyl-
CAS No:6959-81-5
MF:C5H8ClN5
MW:173.603518486023
CID:512671
PubChem ID:250271
Update Time:2025-04-19
5-Pyrimidinamine,4-chloro-6-hydrazinyl-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinamine,4-chloro-6-hydrazinyl-N-methyl-
- (4-chloro-6-hydrazino-pyrimidin-5-yl)-methyl-amine
- 6-Chlor-4-hydrazino-5-methylamino-pyrimidin
- 6959-81-5
- AKOS006335542
- NSC69493
- DTXSID30989672
- 4-chloro-6-hydrazinyl-n-methylpyrimidin-5-amine
- NSC-69493
-
- Inchi: 1S/C5H8ClN5/c1-8-3-4(6)9-2-10-5(3)11-7/h2,8H,7H2,1H3,(H,9,10,11)
- InChI Key: IKKCHQUTAMWIHE-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=NC=N1)NN)NC
Computed Properties
- Exact Mass: 173.04700
- Monoisotopic Mass: 173.0468230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 75.9Ų
Experimental Properties
- PSA: 79.09000
- LogP: 0.65250
5-Pyrimidinamine,4-chloro-6-hydrazinyl-N-methyl- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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